Cas no 1354954-41-8 (3-(Aminomethyl)-3-ethylpentan-1-ol)

• Product Name: 3-(Aminomethyl)-3-ethylpentan-1-ol
• CAS No: 1354954-41-8
• MF: C₈H₁₉NO
• MW: 145.242562532425
• MDL: MFCD20731242
• CID: 4592632
• PubChem ID: 56828143
• Update Time: 2025-06-13

3-(Aminomethyl)-3-ethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-ethylpentan-1-ol
• Z1295559799
• 3-(Aminomethyl)-3-ethylpentan-1-ol

• MDL： MFCD20731242
• Inchi： 1S/C8H19NO/c1-3-8(4-2,7-9)5-6-10/h10H,3-7,9H2,1-2H3
• InChI Key： IYRSAUJAPLRGIJ-UHFFFAOYSA-N
• SMILES： OCCC(CN)(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 79.3
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 3-(Aminomethyl)-3-ethylpentan-1-ol

Professional Introduction to 3-(Aminomethyl)-3-ethylpentan-1-ol (CAS No. 1354954-41-8)

3-(Aminomethyl)-3-ethylpentan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1354954-41-8, is a significant compound in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered attention due to its potential applications in various biochemical and medicinal contexts. The molecular structure of this alcohol derivative encompasses both amine and alkyl functional groups, which contribute to its versatility in synthetic chemistry and biological interactions.

The compound's structure, featuring a primary amine group attached to a branched pentyl chain, makes it a valuable intermediate in the synthesis of more complex molecules. This structural motif is particularly interesting because it allows for further functionalization, enabling the creation of derivatives with tailored properties. Such derivatives could be explored for their pharmacological activity, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of bioactive molecules that can modulate biological pathways through specific interactions with target proteins or enzymes. The amine group in 3-(Aminomethyl)-3-ethylpentan-1-ol provides a reactive site for covalent bonding or non-covalent interactions, making it an attractive scaffold for drug design. Researchers have been exploring its potential as a precursor in the synthesis of peptidomimetics and other small-molecule inhibitors that could interfere with disease-related pathways.

One of the most promising areas of research involving this compound is its application in the development of antimicrobial agents. The combination of an amine and an alcohol group creates a molecule that can engage with microbial cell membranes or target specific enzymes involved in bacterial survival. Preliminary studies have suggested that derivatives of this compound may exhibit activity against resistant strains of bacteria, offering a potential solution to the growing problem of antibiotic resistance.

The pharmaceutical industry has also been investigating the use of 3-(Aminomethyl)-3-ethylpentan-1-ol as a building block for more complex drug candidates. Its ability to undergo various chemical transformations, such as nucleophilic substitution or condensation reactions, makes it a versatile intermediate. For instance, it can be used to synthesize compounds that mimic natural signaling molecules or disrupt aberrant signaling pathways in diseases like cancer.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The unique properties of its molecular structure make it suitable for use in polymer chemistry and as a modifier for hydrogels. These materials could find applications in tissue engineering, where controlled degradation rates and biocompatibility are crucial.

The synthesis of 3-(Aminomethyl)-3-ethylpentan-1-ol itself is an intriguing challenge that has been addressed by several research groups. Advanced synthetic techniques, including catalytic hydrogenation and cross-coupling reactions, have been employed to achieve high yields and purity. These methods not only highlight the compound's synthetic utility but also contribute to the broader field of organic chemistry by developing new methodologies for constructing complex molecules.

The biological activity of this compound and its derivatives continues to be a focus of intense study. Researchers are employing computational modeling and high-throughput screening techniques to identify promising candidates for further development. These efforts are complemented by experimental validation, where biochemical assays and cell-based assays are used to assess potency and selectivity.

The safety profile of 3-(Aminomethyl)-3-ethylpentan-1-ol is another critical aspect that has been examined. Toxicological studies have been conducted to evaluate its acute and chronic effects on living systems. These studies are essential for understanding potential risks associated with its use and for guiding the development of safe pharmaceutical formulations.

The environmental impact of this compound is also being considered in contemporary research. Efforts are underway to develop synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles are being applied to optimize processes and ensure sustainable production practices.

In conclusion, 3-(Aminomethyl)-3-ethylpentan-1-ol (CAS No. 1354954-41-8) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable tool in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.